DEOXYCHOLIC-2,2,4,4-D4 ACID
DEOXYCHOLIC-2,2,4,4-D4 ACID
Deoxycholic acid-d4 is intended for use as an internal standard for the quantification of deoxycholic acid (Item No. 20756) by GC- or LC-MS. Deoxycholic acid is a secondary bile acid produced from cholic acid (Item No. 20250) by bacterial action in the colon. It is usually conjugated with glycine or taurine and acts as a detergent in the emulsification of fats for intestinal absorption. Elevated levels of deoxycholic acid are strongly associated with the development of colon cancer.
Brand Name:
Vulcanchem
CAS No.:
112076-61-6
VCID:
VC0055546
InChI:
InChI=1S/C24H40O4/c1-14(4-9-22(27)28)18-7-8-19-17-6-5-15-12-16(25)10-11-23(15,2)20(17)13-21(26)24(18,19)3/h14-21,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15-,16-,17+,18-,19+,20+,21+,23+,24-/m1/s1/i10D2,12D2
SMILES:
CC(CCC(=O)O)C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C
Molecular Formula:
C24H40O4
Molecular Weight:
396.604
DEOXYCHOLIC-2,2,4,4-D4 ACID
CAS No.: 112076-61-6
Main Products
VCID: VC0055546
Molecular Formula: C24H40O4
Molecular Weight: 396.604
| CAS No. | 112076-61-6 |
|---|---|
| Product Name | DEOXYCHOLIC-2,2,4,4-D4 ACID |
| Molecular Formula | C24H40O4 |
| Molecular Weight | 396.604 |
| IUPAC Name | (4R)-4-[(3R,5R,8R,9S,10S,12S,13R,14S,17R)-2,2,4,4-tetradeuterio-3,12-dihydroxy-10,13-dimethyl-3,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid |
| Standard InChI | InChI=1S/C24H40O4/c1-14(4-9-22(27)28)18-7-8-19-17-6-5-15-12-16(25)10-11-23(15,2)20(17)13-21(26)24(18,19)3/h14-21,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15-,16-,17+,18-,19+,20+,21+,23+,24-/m1/s1/i10D2,12D2 |
| Standard InChIKey | KXGVEGMKQFWNSR-FCSCGBJGSA-N |
| SMILES | CC(CCC(=O)O)C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C |
| Appearance | Assay:≥95%A crystalline solid |
| Description | Deoxycholic acid-d4 is intended for use as an internal standard for the quantification of deoxycholic acid (Item No. 20756) by GC- or LC-MS. Deoxycholic acid is a secondary bile acid produced from cholic acid (Item No. 20250) by bacterial action in the colon. It is usually conjugated with glycine or taurine and acts as a detergent in the emulsification of fats for intestinal absorption. Elevated levels of deoxycholic acid are strongly associated with the development of colon cancer. |
| Synonyms | Cholanoic acid-d4;DCA-d4 |
| PubChem Compound | 71309027 |
| Last Modified | Nov 11 2021 |
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